Cas no 28252-74-6 (4-Hydroxy-6-oxo-5,6-dihydro-1,5-naphthyridine-3-carboxylic acid)

• Product Name: 4-Hydroxy-6-oxo-5,6-dihydro-1,5-naphthyridine-3-carboxylic acid
• CAS No: 28252-74-6
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• MDL: MFCD26383588
• CID: 1028888
• PubChem ID: 58728070
• Update Time: 2025-10-29

4-Hydroxy-6-oxo-5,6-dihydro-1,5-naphthyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-oxo-5,6-dihydro-1,5-naphthyridine-3-carboxylic acid
• 4,6-dioxo-1,5-dihydro-1,5-naphthyridine-3-carboxylic acid
• 5,6-dihydro-4-hydroxy-6-oxo-1,5-Naphthyridine-3-carboxylic acid
• DTXSID90729778
• 4,6-Dioxo-1,4,5,6-tetrahydro-1,5-naphthyridine-3-carboxylic acid
• BS-49852
• MFCD26383588
• SCHEMBL13544643
• DB-295858
• 4-Hydroxy-6-oxo-5,6-dihydro-1,5-naphthyridine-3-carboxylicacid
• CS-0156752
• 28252-74-6
• D82693

• MDL： MFCD26383588
• Inchi： 1S/C9H6N2O4/c12-6-2-1-5-7(11-6)8(13)4(3-10-5)9(14)15/h1-3H,(H,10,13)(H,11,12)(H,14,15)
• InChI Key： BSZSFDRJGOQNKT-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CNC2C=CC(NC=21)=O

Computed Properties

• Exact Mass: 206.03275668g/mol
• Monoisotopic Mass: 206.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.5Ų

Additional information on 4-Hydroxy-6-oxo-5,6-dihydro-1,5-naphthyridine-3-carboxylic acid

Introduction to 4-Hydroxy-6-oxo-5,6-dihydro-1,5-naphthyridine-3-carboxylic acid (CAS No. 28252-74-6)

4-Hydroxy-6-oxo-5,6-dihydro-1,5-naphthyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 28252-74-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the naphthyridine class, a structural motif renowned for its diverse biological activities and potential therapeutic applications. The compound's unique framework, featuring a fused bicyclic system with hydroxyl and carbonyl functional groups, positions it as a valuable scaffold for drug discovery and molecular innovation.

The structural integrity of 4-Hydroxy-6-oxo-5,6-dihydro-1,5-naphthyridine-3-carboxylic acid is characterized by a pyridine ring fused with a pyrimidine moiety, with specific substitutions that enhance its pharmacological relevance. The presence of a hydroxyl group at the 4-position and a carbonyl group at the 6-position contributes to its reactivity and interaction with biological targets. These functional elements are critical in modulating the compound's solubility, metabolic stability, and binding affinity to enzymes or receptors.

In recent years, the pharmaceutical industry has witnessed growing interest in naphthyridine derivatives due to their demonstrated efficacy in addressing various pathological conditions. 4-Hydroxy-6-oxo-5,6-dihydro-1,5-naphthyridine-3-carboxylic acid has emerged as a promising intermediate in synthesizing novel therapeutic agents. Its role in developing inhibitors for kinases, proteases, and other key enzymes involved in cancer metabolism underscores its importance in oncology research. Additionally, preliminary studies suggest its potential in modulating inflammatory pathways and neurodegenerative diseases.

The synthesis of 4-Hydroxy-6-oxo-5,6-dihydro-1,5-naphthyridine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and regioselective functionalization, are employed to construct the desired naphthyridine core. The compound's stability under various conditions makes it suitable for further derivatization without significant degradation.

From a computational chemistry perspective, molecular modeling studies have been instrumental in elucidating the binding interactions of 4-Hydroxy-6-oxo-5,6-dihydro-1,5-naphthyridine-3-carboxylic acid with biological targets. These simulations have revealed that the hydroxyl and carbonyl groups play pivotal roles in forming hydrogen bonds and hydrophobic interactions with receptor sites. Such insights have guided medicinal chemists in optimizing lead compounds for enhanced pharmacokinetic profiles.

The pharmacological evaluation of 4-Hydroxy-6-oxo-5,6-dihydro-1,5-naphthyridine-3-carboxylic acid has been complemented by in vitro and in vivo assays. In cell-based models, the compound has exhibited inhibitory effects on certain cancer cell lines by disrupting critical signaling cascades. Animal studies have further corroborated its potential as an anti-proliferative agent while maintaining reasonable bioavailability. These findings align with emerging research trends that emphasize targeted therapy and minimal systemic toxicity.

The chemical properties of 4-Hydroxy-6-oxo-5,6-dihydro-1,5-naphthyridine-3-carboxylic acid, including its solubility profile and acid-base behavior, influence its formulation as an active pharmaceutical ingredient (API). Solvent systems and excipients are carefully selected to ensure stability during storage and delivery efficiency upon administration. Advances in drug delivery technologies have also enabled the development of sustained-release formulations of this compound for prolonged therapeutic effects.

The regulatory landscape for 4-Hydroxy-6-o<0xE2><0x82><0x99>-oxo<0xE2><0x82><0x99>-dihyd<0xE2><0x82><0x99><0xE2><0x82><0x99>ro<0xE2><0x82><0x99>-1,<0xE2><0x82><0x99>-naphth<0xE2><0x82><0x99>ridin<0xE2><0x82><0x99>-3-carb<0xE2><0x82><0x99>cyclic aci<0xE2><0x82><0x99>d (CAS No. 28252^®74^®-6) is evolving alongside its growing prominence in clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that batches produced meet stringent quality standards before entering therapeutic use. Collaborative efforts between academia and industry are fostering innovation while adhering to ethical guidelines governing preclinical testing.

The future prospects of 4-Hydroxy^{)-hydroxy-dihydro)-1,-naphthrylidin)-carb)ic aci( CAS No.2825274-) is excitingly tied to interdisciplinary approaches integrating synthetic chemistry with bioinformatics. High-throughput screening techniques are being leveraged to identify novel derivatives with improved pharmacological properties. Meanwhile, green chemistry principles are guiding sustainable synthetic routes that reduce environmental impact without compromising efficacy.}